1-(1-phenyl-1H-pyrazole-4-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid
Overview
Description
1-(1-Phenyl-1H-pyrazole-4-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid (abbreviated as PPCA) is an important organic compound that has been studied extensively in the scientific community. PPCA has a wide range of applications in the field of chemistry and biology, and is often used as a research tool in laboratory experiments.
Scientific Research Applications
1-(1-phenyl-1H-pyrazole-4-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid has a wide range of applications in scientific research, including the study of enzyme inhibition, cell signaling, drug metabolism, and protein-protein interactions. It has been used to study the effects of drugs on the human body, as well as to investigate the mechanisms of action of various drugs. Additionally, 1-(1-phenyl-1H-pyrazole-4-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid has been used to study the effects of environmental pollutants on human health.
Mechanism of Action
1-(1-phenyl-1H-pyrazole-4-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid is a reversible inhibitor of enzymes, meaning that it can bind to an enzyme and prevent it from performing its normal function. This inhibition can be used to study the effects of drugs on the human body, as well as to investigate the mechanisms of action of various drugs. Additionally, 1-(1-phenyl-1H-pyrazole-4-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid can be used to study the effects of environmental pollutants on human health.
Biochemical and Physiological Effects
1-(1-phenyl-1H-pyrazole-4-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid has been shown to inhibit the activity of several enzymes, including cytochrome P450 enzymes, proteases, and caspases. Inhibition of these enzymes can lead to a variety of biochemical and physiological effects, including changes in cell metabolism, gene expression, and protein production. Additionally, 1-(1-phenyl-1H-pyrazole-4-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid has been shown to have an effect on the regulation of cell signaling pathways, as well as the activity of certain hormones.
Advantages and Limitations for Lab Experiments
1-(1-phenyl-1H-pyrazole-4-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid has several advantages for use in laboratory experiments, including its low toxicity and its ability to reversibly inhibit enzymes. Additionally, 1-(1-phenyl-1H-pyrazole-4-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid can be used to study the effects of drugs on the human body, as well as to investigate the mechanisms of action of various drugs. However, 1-(1-phenyl-1H-pyrazole-4-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid also has several limitations, including its low solubility in water and its tendency to form precipitates when mixed with other compounds.
Future Directions
The potential future directions for research using 1-(1-phenyl-1H-pyrazole-4-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid are numerous. These include further investigation into its mechanism of action and its effects on cell signaling pathways, as well as its potential use as an inhibitor of enzymes involved in drug metabolism. Additionally, further research into the effects of 1-(1-phenyl-1H-pyrazole-4-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid on the regulation of hormones, as well as its potential use as a tool for drug discovery, could be beneficial. Finally, further research into the effects of 1-(1-phenyl-1H-pyrazole-4-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid on the environment, as well as its potential use in bioremediation, could be beneficial.
Synthesis Methods
1-(1-phenyl-1H-pyrazole-4-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid can be synthesized using a variety of methods, including the Vilsmeier-Haack reaction, the Knoevenagel condensation, and the Reissert reaction. The Vilsmeier-Haack reaction is a two-step process that involves the reaction of an aldehyde or ketone with phosphorus oxychloride and a base, followed by the addition of an amine. The Knoevenagel condensation involves the reaction of an aldehyde or ketone with an amine and a base, followed by the addition of a carboxylic acid. The Reissert reaction is a three-step process that involves the reaction of an aldehyde or ketone with a base and a nitro compound, followed by the addition of a carboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the condensation of 1-phenyl-1H-pyrazole-4-carboxylic acid with 2,3-dihydro-1H-indole-3-carboxylic acid, followed by the addition of a carbonyl group to the pyrazole ring.", "Starting Materials": [ "1-phenyl-1H-pyrazole-4-carboxylic acid", "2,3-dihydro-1H-indole-3-carboxylic acid", "Dicyclohexylcarbodiimide (DCC)", "N,N-Dimethylformamide (DMF)", "Triethylamine (TEA)", "Methanol (MeOH)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Ethyl acetate (EtOAc)", "Water (H2O)" ], "Reaction": [ "1. To a solution of 1-phenyl-1H-pyrazole-4-carboxylic acid (1.0 equiv) in DMF, add TEA (1.2 equiv) and stir for 10 minutes at room temperature.", "2. Add 2,3-dihydro-1H-indole-3-carboxylic acid (1.0 equiv) to the reaction mixture and stir for 30 minutes at room temperature.", "3. Add DCC (1.2 equiv) to the reaction mixture and stir for 2 hours at room temperature.", "4. Filter the resulting precipitate and wash with MeOH.", "5. Dissolve the crude product in HCl (1M) and stir for 1 hour at room temperature.", "6. Adjust the pH of the solution to 9-10 using NaOH (1M).", "7. Extract the product with EtOAc (3x) and wash the organic layer with H2O.", "8. Dry the organic layer over Na2SO4 and evaporate the solvent under reduced pressure.", "9. Purify the crude product by column chromatography using EtOAc/MeOH as the eluent." ] } | |
CAS RN |
1827988-90-8 |
Product Name |
1-(1-phenyl-1H-pyrazole-4-carbonyl)-2,3-dihydro-1H-indole-3-carboxylic acid |
Molecular Formula |
C19H15N3O3 |
Molecular Weight |
333.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
